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Compound of Interest

(+-)-5,6-Epoxy-5,6-
Compound Name:
dihydroquinoline

Cat. No.: B137820

CAS Number: 130536-37-7

Molecular Formula: CoaH7NO

Executive Summary

(+-)-5,6-Epoxy-5,6-dihydroquinoline is a heterocyclic organic compound containing a
quinoline core structure that has been modified to include an epoxide ring. This technical guide
provides a comprehensive overview of the available information on this compound, intended for
researchers, scientists, and drug development professionals. Due to the limited specific data
available for this particular molecule, this guide also incorporates general information on the
synthesis and biological activities of the broader classes of dihydroquinolines and
epoxyquinoids to provide a contextual framework.

Chemical Properties and Synthesis

While specific spectroscopic and physicochemical data for (+-)-5,6-Epoxy-5,6-
dihydroquinoline is not extensively reported in publicly available literature, its structure
suggests it is a relatively stable epoxide. The synthesis of similar dihydroquinoline and
epoxyquinoline derivatives often involves multi-step processes.

General Synthetic Approach for Dihydroquinolines:
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The synthesis of dihydroquinoline scaffolds can be achieved through various methods,
including the reduction of the corresponding quinoline. A common approach involves catalytic
hydrogenation. For instance, 5,6,7,8-tetrahydroquinoline can be synthesized from quinoline via
a catalytic hydrogenation reaction followed by an isomerization reaction.

General Synthetic Approach for Epoxides:

Epoxidation of the double bond in a dihydroquinoline precursor would be a logical step to
introduce the epoxy functional group. Reagents such as meta-chloroperoxybenzoic acid (m-
CPBA) are commonly used for the epoxidation of alkenes. The stereochemistry of the resulting
epoxide would depend on the facial selectivity of the epoxidizing agent's approach to the
double bond.

Hypothetical Synthesis Workflow:

A potential, though not experimentally verified, synthetic workflow for (+-)-5,6-Epoxy-5,6-
dihydroquinoline could be conceptualized as follows:
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Caption: Hypothetical synthesis of (+-)-5,6-Epoxy-5,6-dihydroquinoline.

Biological Activity and Potential Applications

Specific biological activity data for (+-)-5,6-Epoxy-5,6-dihydroquinoline is scarce in the
scientific literature. However, the broader classes of quinoline, dihydroquinoline, and epoxy-
containing compounds have been extensively studied and exhibit a wide range of
pharmacological activities.

General Biological Activities of Dihydroquinolines and Quinolines:

Derivatives of quinoline and its partially saturated analogs, such as dihydroquinolines, are
known to possess a diverse array of biological activities, including:
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e Anticancer: Some dihydroquinoline derivatives have shown potential as anticancer agents.[1]
» Antibacterial: The quinoline scaffold is a core component of several antibacterial drugs.[2]

e Inhibitors of Lipid Peroxidation: Certain 1,2-dihydroquinoline derivatives have been identified
as potent inhibitors of lipid peroxidation.[3]

 NADPH Oxidase Inhibitors: Some quinoline and quinolinone derivatives have been
evaluated as inhibitors of NADPH oxidases.[4]

General Biological Activities of Epoxides:

The epoxide functional group is a key feature in many biologically active natural products and
synthetic compounds. The strained three-membered ring makes them susceptible to
nucleophilic ring-opening, which can lead to covalent interactions with biological
macromolecules such as proteins and DNA. This reactivity is the basis for the mechanism of
action of some drugs, but can also be associated with toxicity.

Potential Signaling Pathway Involvement (Hypothetical):

Given the known activities of related compounds, one could speculate that if (+-)-5,6-Epoxy-
5,6-dihydroquinoline possesses biological activity, it might interact with various signaling
pathways. For example, if it were to exhibit anticancer properties, it could potentially modulate
pathways involved in cell proliferation, apoptosis, or angiogenesis. A hypothetical workflow for
investigating such an activity is presented below.
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Caption: Experimental workflow for investigating anticancer activity.

Quantitative Data

A thorough search of scientific databases and chemical supplier information did not yield any
specific quantitative data (e.g., ICso, Ki, LDso) for (+-)-5,6-Epoxy-5,6-dihydroquinoline. The
following table is provided as a template for organizing such data should it become available

through future research.
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Parameter Value Assay Conditions Reference

ICso Data not available

Ki Data not available

LDso Data not available

Purity >95% (typical) As per supplier Commercial Suppliers

Experimental Protocols

Detailed experimental protocols for the synthesis, purification, and biological evaluation of
(+-)-5,6-Epoxy-5,6-dihydroquinoline are not available in the public domain. Researchers
interested in working with this compound would need to develop and optimize their own
protocols based on general methods for the synthesis of related dihydroquinolines and
epoxides, and standard assays for the biological activities of interest.

A general protocol for the epoxidation of a dihydroquinoline precursor might involve the
following steps:

» Dissolution: Dissolve the dihydroquinoline starting material in a suitable aprotic solvent (e.g.,
dichloromethane).

e Cooling: Cool the solution in an ice bath to 0°C.

o Reagent Addition: Add an epoxidizing agent (e.g., m-CPBA) portion-wise while monitoring
the temperature.

o Reaction Monitoring: Monitor the reaction progress by thin-layer chromatography (TLC).

o Workup: Upon completion, quench the reaction with a reducing agent (e.g., sodium
thiosulfate solution) and wash the organic layer with a basic aqueous solution (e.g., sodium
bicarbonate) and brine.

 Purification: Dry the organic layer over an anhydrous salt (e.g., sodium sulfate), filter, and
concentrate under reduced pressure. Purify the crude product by column chromatography.
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Conclusion

(+-)-5,6-Epoxy-5,6-dihydroquinoline represents a chemical entity with potential for further
investigation, given the rich pharmacology of the broader quinoline and epoxide classes of
compounds. However, there is a significant lack of specific data on its synthesis, properties,
and biological effects. This guide has aimed to provide a comprehensive overview of the
currently available information and to place the compound in the context of related chemical
structures. It is hoped that this will serve as a valuable resource for stimulating and guiding
future research into this and similar molecules. Further experimental work is necessary to
elucidate the chemical and biological profile of (+-)-5,6-Epoxy-5,6-dihydroquinoline.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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